2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol

• IUPAC Name: 2-amino-1-(3-fluoro-4-methylphenyl)ethanol
• InChI: InChI=1S/C9H12FNO/c1-6-2-3-7(4-8(6)10)9(12)5-11/h2-4,9,12H,5,11H2,1H3
• InChI Key: CRXVAJLVRGFELS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(CN)O)F
• Molecular Formula: C9H12FNO
• Molecular Weight: 169.20 g/mol
• CAS RN: 1410469-92-9

Description

2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol, also known as FPEA, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The mechanism of action of 2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol is not yet fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor. 2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which plays a crucial role in neuroplasticity.
Biochemical and Physiological Effects:
2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol has been found to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which are neurotransmitters that play a crucial role in mood regulation. 2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol has also been found to improve cognitive function and memory retention.

Advantages and Limitations for Lab Experiments

2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol has several advantages for lab experiments. It is easy to synthesize, and its potential therapeutic effects make it a promising compound for further research. However, 2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol has some limitations, including its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol. One potential area of research is the development of 2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol-based compounds with improved solubility and bioavailability. Another area of research is the investigation of 2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol's potential therapeutic effects in the treatment of various neurological and psychiatric disorders. Additionally, the role of 2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol in neuroplasticity and its effects on cognitive function and memory retention warrant further investigation.
Conclusion:
In conclusion, 2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol is a chemical compound with significant potential for scientific research applications. Its easy synthesis method, potential therapeutic effects, and biochemical and physiological effects make it a promising compound for further investigation. Future research on 2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol should focus on developing 2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol-based compounds with improved solubility and investigating its potential therapeutic effects in the treatment of various neurological and psychiatric disorders.

Synthesis Methods

2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-fluoro-4-methylbenzaldehyde with glycine in the presence of sodium borohydride. The product obtained is then further treated with hydrochloric acid to obtain 2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol.

Scientific Research Applications

2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol has been extensively studied in various research applications. It has been found to have potential therapeutic effects in the treatment of depression, anxiety, and cognitive disorders. 2-Amino-1-(3-fluoro-4-methyl-phenyl)-ethanol has also been studied for its potential use as a building block in the synthesis of various compounds, including pharmaceuticals.